![molecular formula C8H5BrN2O2 B2702555 5-Bromo-3-nitro-1H-indole CAS No. 1260655-97-7](/img/structure/B2702555.png)
5-Bromo-3-nitro-1H-indole
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Overview
Description
5-Bromo-3-nitro-1H-indole is a derivative of indole . Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active compounds for the treatment of various disorders in the human body .
Synthesis Analysis
The synthesis of indole derivatives has been a subject of interest in recent years . The total synthesis of indole derivatives started from the cycloaddition of 3-ethyl-5-bromo-2-pyrone . There are also methods for preparing 5-bromoindole, which involve dissolving indole into alcoholic organic solvents, adding an aqueous solution of sodium hydrogensulfite or potassium hydrogensulfite, and reacting for 15 to 20 hours .Molecular Structure Analysis
The molecular structure of 5-Bromo-3-nitro-1H-indole consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole . The molecular weight is 196.04 .Physical And Chemical Properties Analysis
5-Bromo-3-nitro-1H-indole is a powder with a melting point of 190-194°C . The IUPAC name is 3-bromo-5-nitro-1H-indole .Scientific Research Applications
Antiviral Activity
Indole derivatives have demonstrated promising antiviral properties. For instance:
- 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents. Among them, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited inhibitory activity against influenza A with an IC50 of 7.53 μmol/L and a high selectivity index (SI) value of 17.1 against CoxB3 virus .
- 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives were potent antiviral agents, with IC50 values ranging from 0.4 to 2.1 μg/mL against Coxsackie B4 virus .
Anti-Inflammatory Properties
Indole compounds have been explored for their anti-inflammatory effects. For instance:
- Benzothiazole-containing benzene sulphonamide and carboxamide derivatives were evaluated for their in vivo anti-inflammatory, analgesic, and ulcerogenic activities .
Anticancer Potential
Indole derivatives play a crucial role in cancer research:
- Vinblastine , an indole alkaloid, is used in the treatment of various cancers, including Kaposi’s sarcoma, Hodgkin’s disease, non-Hodgkin’s lymphoma , and testicular or breast cancer .
Other Applications
Safety and Hazards
Future Directions
Indole derivatives are drawing more attention in medicinal chemistry as kinase inhibitors . The functionalization of indazoles in position 3 has led to the discovery of several marketed drugs and more indazole-based drugs are currently under development . The future directions of 5-Bromo-3-nitro-1H-indole could be in line with these developments.
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 5-bromo-3-nitro-1h-indole, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways . For instance, indole-3-acetic acid, a derivative of indole, is produced by the degradation of tryptophan in higher plants . This suggests that 5-Bromo-3-nitro-1H-indole could potentially influence similar biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it is plausible that 5-Bromo-3-nitro-1H-indole could have diverse molecular and cellular effects
properties
IUPAC Name |
5-bromo-3-nitro-1H-indole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-5-1-2-7-6(3-5)8(4-10-7)11(12)13/h1-4,10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMCFUDPGQYOPBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CN2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-nitro-1H-indole |
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